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Compound of Interest

Iron(lll) p-toluenesulfonate
Compound Name:
hexahydrate

Cat. No.: B2778848

An In-Depth Technical Guide to Iron(lll) p-Toluenesulfonate Hexahydrate

Introduction: Unveiling a Versatile Reagent

Iron(lll) p-toluenesulfonate hexahydrate, often abbreviated as Fe(OTs)s3-6H20, is a
coordination compound that has garnered significant attention in modern chemical synthesis
and materials science. It consists of a central iron atom in the +3 oxidation state, coordinated
with three p-toluenesulfonate (tosylate) ligands and associated with six water molecules of
hydration.[1] While seemingly a simple iron salt, its unique combination of strong Lewis acidity,
oxidative potential, and solubility in various solvents makes it an exceptionally versatile and
powerful tool for researchers. This guide provides an in-depth exploration of its core physical
and chemical properties, offering field-proven insights into its applications, reaction
mechanisms, and handling protocols for professionals in research and drug development.

Section 1: Core Molecular and Physical Properties

The utility of any chemical reagent is fundamentally governed by its physical characteristics.
These properties dictate its solubility, stability, and how it can be effectively handled and
integrated into experimental setups.

Molecular Structure and Identity
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Iron(lll) p-toluenesulfonate hexahydrate is an organometallic compound where the ferric ion
(Fe®*) is ionically bonded to three tosylate anions.[1] The six water molecules are incorporated
into the crystal structure, contributing to its stability and solubility in polar media.[1]
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Catalytic Cycle

Nucleophile (Nu~)

Substrate (S) oo T _\
F — ! Activated Complex |
(e.g., Carbonyl) | [Fe(OTs)s-S] ]
Binds & Activates gpr————~""—~"—"———————~
Releases & Regenerates___ -~~~
Fe(OTs): VN
(Lewis Acid Catalyst)
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1. Combine Reactants
- Secondary Alcohol (1 mmol)
- Acetic Anhydride (1.2 mmol)
- Fe(OTs)3:6H20 (0.02 mmol)

:

2. Reaction
- Stir mixture at room temp.

3. Monitoring
- Track progress via TLC

:

4. Work-up
- Quench with NaHCOs soln.
- Extract with Ethyl Acetate

'

5. Purification
- Dry organic layer (Na2S0a)
- Concentrate in vacuo
- Purify via column chromatography

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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